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Compound of Interest

Compound Name: Mpro inhibitor N3 hemihydrate

Cat. No.: B14023928

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of Mpro
inhibitor N3 hemihydrate, a potent antiviral compound investigated for its activity against
SARS-CoV-2. Adherence to these procedures is critical to ensure personnel safety,
environmental protection, and regulatory compliance.

I. Hazard Identification and Immediate Safety
Precautions

Mpro inhibitor N3 hemihydrate is classified with the following hazards:
o Acute Oral Toxicity (Category 4): Harmful if swallowed.[1]

e Acute and Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting
effects.[1]

Immediate actions in case of exposure:
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Exposure Route First Aid Measures

If swallowed, call a poison center or doctor
Ingestion immediately if you feel unwell. Rinse mouth with
water. DO NOT induce vomiting.[1]

Remove contaminated clothing and rinse skin
Skin Contact thoroughly with large amounts of water. Seek

medical attention.[1]

Remove contact lenses if present. Immediately
flush eyes with large amounts of water,

Eye Contact ] ] ]
separating eyelids to ensure adequate flushing.

Seek immediate medical attention.[1]

) Move the person to fresh air. If breathing is
Inhalation - . .
difficult, provide respiratory support.[1]

Personal Protective Equipment (PPE) is mandatory when handling Mpro inhibitor N3
hemihydrate:

Eye Protection: Safety goggles with side-shields.

Hand Protection: Protective gloves.

Skin and Body Protection: Impervious clothing.

Respiratory Protection: A suitable respirator should be used.

Engineering controls, such as adequate ventilation, and accessible safety showers and eye
wash stations are also essential.[1]

Il. Step-by-Step Disposal Protocol

The guiding principle for the disposal of Mpro inhibitor N3 hemihydrate is that it must be
treated as hazardous waste. Under no circumstances should this compound be disposed of
down the drain or in regular trash.

e Segregation and Collection:
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o Designate a specific, clearly labeled, and sealed container for Mpro inhibitor N3
hemihydrate waste.

o This includes the pure compound, contaminated labware (e.g., pipette tips, vials), and any
solutions containing the inhibitor.

o Avoid mixing with other waste streams to prevent unforeseen chemical reactions.

e Waste Container Labeling:

o Label the waste container with "Hazardous Waste," the full chemical name "Mpro
inhibitor N3 hemihydrate,” and the appropriate hazard pictograms (e.g., harmful,
environmental hazard).

o Include the accumulation start date.

» Storage Prior to Disposal:

o Store the sealed hazardous waste container in a cool, well-ventilated area, away from
direct sunlight and sources of ignition.[1]

o Ensure the storage location is secure and accessible only to authorized personnel.

o Refer to the table below for specific storage temperature recommendations for the
compound itself, which should be applied to waste storage where feasible.[2][3][4]

o Arrange for Professional Disposal:

o The primary disposal method is through an approved and licensed hazardous waste
disposal company.[1]

o Contact your institution's Environmental Health and Safety (EHS) department to arrange
for pickup and disposal.

o Provide the waste manifest or any required documentation to the disposal service.

e Spill Management:
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[e]

In the event of a spill, evacuate the immediate area.
o Wear full PPE before attempting to clean up.

o Absorb liquid spills with an inert, non-combustible absorbent material (e.g., diatomite,
universal binders).

o Collect the absorbed material and any contaminated soil into the designated hazardous
waste container.

o Prevent the spill from entering drains or water courses.[1]

lll. Quantitative Data Summary

Proper storage is crucial while awaiting disposal. The following table summarizes the
recommended storage conditions for Mpro inhibitor N3 hemihydrate in its various forms.

Form Storage Temperature Duration
Powder -20°C 3years
In Solvent -80°C 6 months
In Solvent -20°C 1 month

Data sourced from supplier datasheets.[2][3][4]

IV. Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Mpro
inhibitor N3 hemihydrate.
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Disposal Workflow for Mpro Inhibitor N3 Hemihydrate
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Caption: Decision-making workflow for the safe disposal of Mpro inhibitor N3 hemihydrate
waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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